![molecular formula C21H26ClN3O2 B2880811 2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide CAS No. 903340-91-0](/img/structure/B2880811.png)
2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a critical role in cell division and is overexpressed in many cancer types. MLN8054 has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer treatment.
Scientific Research Applications
Receptor Binding and Pharmacological Potency
Research has demonstrated that compounds structurally related to 2-chloro-N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide have significant affinities for receptors such as D2 and 5-HT2A, suggesting their potential in neuropharmacology. For instance, halogenated arylpiperazin-1-yl-ethyl-benzimidazoles, which share a similar structural framework, have been evaluated for their binding affinities at rat D2, 5-HT2A, and α1-adrenergic receptors, with some compounds showing high affinity and suggesting atypical antipsychotic potency (Tomić et al., 2011). Additionally, derivatives with modifications at the arylpiperazine component have displayed significant affinities for 5-HT1A serotonin ligands, indicating their potential in the development of serotonin receptor-targeted therapeutics (Glennon et al., 1988).
Role in Synthesis of Novel Compounds
The compound and its derivatives play a crucial role in the synthesis of novel compounds with potential pharmacological applications. For instance, the synthesis of new pyridine derivatives with antimicrobial activity has been reported, showcasing the versatility of the structural core of this compound in the development of new antimicrobial agents (Patel et al., 2011).
Pharmacological Evaluation and Potential Applications
Further pharmacological evaluations have indicated that compounds similar to this compound may possess antipsychotic, antidepressant, and anxiolytic properties. This is evidenced by studies exploring the antidepressant and anxiolytic-like effects of dual 5-HT1A and 5-HT7 antagonists in animal models (Pytka et al., 2015). These findings underscore the therapeutic potential of compounds within this chemical class for treating psychiatric disorders.
properties
IUPAC Name |
2-chloro-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O2/c1-24-11-13-25(14-12-24)20(16-7-9-17(27-2)10-8-16)15-23-21(26)18-5-3-4-6-19(18)22/h3-10,20H,11-15H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJJBGGDJPBNIFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.